Cas no 953139-20-3 (N-(4,5-dihydro-1,3-thiazol-2-yl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide
• CAS No: 953139-20-3
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 5939385
• PubChem ID: 16879057
• Update Time: 2025-08-05

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dihydro-1,3-thiazol-2-yl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide
• N-(4,5-dihydro-1,3-thiazol-2-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetamide
• AKOS024487125
• N-(4,5-dihydrothiazol-2-yl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide
• 953139-20-3
• F5001-0829

• Inchi： 1S/C15H15N3O3S/c1-20-12-4-2-3-10(7-12)13-8-11(18-21-13)9-14(19)17-15-16-5-6-22-15/h2-4,7-8H,5-6,9H2,1H3,(H,16,17,19)
• InChI Key： NQSOZURRMAVLBF-UHFFFAOYSA-N
• SMILES： C(NC1=NCCS1)(=O)CC1C=C(C2=CC=CC(OC)=C2)ON=1

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Additional information on N-(4,5-dihydro-1,3-thiazol-2-yl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide

N-(4,5-Dihydro-1,3-thiazol-2-yl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide: A Comprehensive Overview

The compound CAS No. 953139-20-3, also known as N-(4,5-dihydro-1,3-thiazol-2-yl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring system with an oxazole moiety and a methoxyphenyl group. The combination of these structural elements contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. Thiazoles are known for their ability to interact with various biological targets, including enzymes and receptors. In the case of N-(4,5-dihydro-1,3-thiazol-2-yl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide, the thiazole ring plays a crucial role in stabilizing the molecule's conformation and enhancing its bioavailability. This stability is further augmented by the presence of the oxazole group, which adds rigidity to the molecule and potentially improves its pharmacokinetic properties.

The methoxyphenyl group attached to the oxazole ring introduces additional functionality to this compound. Methoxy groups are well-known for their ability to modulate the electronic properties of aromatic rings, which can influence the molecule's reactivity and selectivity. In this compound, the methoxyphenyl group may enhance the molecule's ability to interact with specific biological targets, making it a promising candidate for further research in medicinal chemistry.

From a synthetic perspective, the construction of CAS No. 953139-20-3 involves a series of carefully designed reactions. The synthesis begins with the preparation of the thiazole ring system, followed by the introduction of the oxazole moiety and the methoxyphenyl group. Each step requires precise control over reaction conditions to ensure high yields and product purity. The development of efficient synthetic routes for this compound is an area of active research, as it could significantly impact its scalability for industrial applications.

In terms of biological activity, preliminary studies suggest that N-(4,5-dihydro-1,3-thiazol-2-yl)-2-5-(3-methoxyphenyl)-1,2-o xazol - ̃ - yl acetamide exhibits potential anti-inflammatory and antioxidant properties. These findings are supported by recent research into thiazole-containing compounds, which have shown promise in mitigating oxidative stress and reducing inflammation in cellular models. Further investigations into its mechanism of action are currently underway to better understand how this compound interacts with cellular pathways.

The application of computational chemistry techniques has also provided valuable insights into the structure-function relationship of this compound. Molecular docking studies have revealed that it may bind effectively to certain protein targets associated with inflammatory diseases. This computational data aligns with experimental results and underscores the importance of studying such compounds in preclinical models.

From an environmental standpoint, understanding the fate and behavior of CAS No. 953139 - ̃ - ̃ - ̃ - ̃ - ̃ - yl acetamide in different ecosystems is essential for assessing its potential impact on the environment. Recent studies have focused on its biodegradability and toxicity profiles under various conditions. These studies aim to ensure that any future applications of this compound are sustainable and environmentally friendly.

In conclusion, N-(4 ,5-dihydro -1 ,3-thiazol - ̃ - yl ) - ̃ -( ) - ( ) acetamide represents a fascinating example of how structural complexity can lead to diverse chemical properties and biological activities. Its unique combination of functional groups makes it a valuable subject for further research across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds significant potential for advancing both chemical science and therapeutic development.